3-Methyl-2-Buten-1-thiol
3-Methyl-2-Buten-1-thiol
3-Methyl-2-butene thiol, also known as dimethylallyl mercaptan or fema 3896, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butene thiol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-methyl-2-butene thiol is primarily located in the cytoplasm. 3-Methyl-2-butene thiol exists in all eukaryotes, ranging from yeast to humans. 3-Methyl-2-butene thiol is an amine, leek, and onion tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 3-methyl-2-butene thiol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
5287-45-6
VCID:
VC0196119
InChI:
InChI=1S/C5H10S/c1-5(2)3-4-6/h3,6H,4H2,1-2H3
SMILES:
CC(=CCS)C
Molecular Formula:
C5H10S
Molecular Weight:
102.2 g/mol
3-Methyl-2-Buten-1-thiol
CAS No.: 5287-45-6
Impurities
VCID: VC0196119
Molecular Formula: C5H10S
Molecular Weight: 102.2 g/mol
Purity: > 95%
| CAS No. | 5287-45-6 |
|---|---|
| Product Name | 3-Methyl-2-Buten-1-thiol |
| Molecular Formula | C5H10S |
| Molecular Weight | 102.2 g/mol |
| IUPAC Name | 3-methylbut-2-ene-1-thiol |
| Standard InChI | InChI=1S/C5H10S/c1-5(2)3-4-6/h3,6H,4H2,1-2H3 |
| Standard InChIKey | GYDPOKGOQFTYGW-UHFFFAOYSA-N |
| SMILES | CC(=CCS)C |
| Canonical SMILES | CC(=CCS)C |
| Appearance | Yellow Liquid |
| Density | 0.884-0.885 |
| Physical Description | Clear colourless liquid |
| Description | 3-Methyl-2-butene thiol, also known as dimethylallyl mercaptan or fema 3896, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butene thiol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-methyl-2-butene thiol is primarily located in the cytoplasm. 3-Methyl-2-butene thiol exists in all eukaryotes, ranging from yeast to humans. 3-Methyl-2-butene thiol is an amine, leek, and onion tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 3-methyl-2-butene thiol a potential biomarker for the consumption of these food products. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | insoluble in water; soluble in ethanol, triacetin and heptane |
| Synonyms | 3-Methyl-1-mercapto-2-butene; MBT; Prenyl Mercaptan; Prenylthiol; |
| PubChem Compound | 146586 |
| Last Modified | Nov 11 2021 |
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